Cas no 141109-18-4 (Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride)

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride is a synthetic organic compound featuring a chlorophenyl and thiophene moiety linked via an aminoacetate ester framework. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical research and fine chemical applications. The presence of both aromatic and heterocyclic groups suggests potential reactivity in medicinal chemistry, particularly in the development of bioactive molecules. The ester functionality allows for further derivatization, while the chlorophenyl group may contribute to steric and electronic effects in binding interactions. This compound is primarily utilized in exploratory synthesis and as an intermediate in drug discovery.

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride structure

141109-18-4 structure

Product Name:Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride

CAS No:141109-18-4

MF:C₁₅H₁₇Cl₂NO₂S

MW:346.2719810009

CID:1083319

PubChem ID:24820193

Update Time:2025-06-08

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride
- (+)METHYL α-(2-THIENYLETHYLAMINO)(2-CHLOROPHENYL)ACETATE HCL
- METHYL A-[[2-(THIEN-2-YL)ETHYL]AMINO]-A-(2-CHLOROPHENYL)ACETATE HYDROCHLORIDE
- methyl 2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate;hydrochloride
- Methyl[2-(2-thienyl)ethylamino](2-chlorophenyl)acetate hydrochloride
- (+)Methyl alpha-(2-thtenylethylamino)(2-chlorophenyl)acetate HCL
- G70451
- (+)Methyl alpha-(2-thienylethylamino)(2-chlorophenyl)acetate HCl
- METHYL 2-(2-CHLOROPHENYL)-2-{[2-(THIOPHEN-2-YL)ETHYL]AMINO}ACETATE HYDROCHLORIDE
- methyl [2-(2-thienyl)ethylamino](2-chlorophenyl)acetatehydrochloride
- D-(+)-Methyl-alpha-(2-thienylethamino)(2-chlorophenyl)acetate hydrochloride
- 2-Chloro-a-{[2-(2-thienyl)-ethyl]-amino}-benzeneacetic acid hydrochloride methyl ester
- 141109-19-5
- methyl[2-(2-thienyl)ethylamino](2-chlorophenyl)acetate-hydrochloride
- D-(+)-methyl-alpha-2-thienylethaminol-(2-chlorophenyl)aletale hydrochloride
- AKOS015966353
- BCP34289
- rac-Clopidogrel Impurity F HCl
- BCP04257
- Methyl [2-(2-thienyl)ethylamino](2-chlorophenyl)acetate hydrochloride
- SCHEMBL1808014
- 141109-18-4
- methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride? (Clopidogrel Impurity pound(c)
- ZXANKCFSGFEBQW-UHFFFAOYSA-N
- 112GI012
- CS-0165233
- DB-360627
- Inchi： 1S/C15H16ClNO2S.ClH/c1-19-15(18)14(12-6-2-3-7-13(12)16)17-9-8-11-5-4-10-20-11;/h2-7,10,14,17H,8-9H2,1H3;1H
- InChI Key： ZXANKCFSGFEBQW-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(C(=O)OC)NCCC1=CC=CS1.Cl

Computed Properties

Exact Mass: 345.03600
Monoisotopic Mass: 345.0357053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 316
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.6Å²

Experimental Properties

PSA: 66.57000
LogP: 4.64080

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AE37277-100mg	(+)METHYL ALPHA-(2-THIENYLETHYLAMINO)(2-CHLOROPHENYL)ACETATE HCL	141109-18-4	95%	100mg	$76.00	2024-04-20
A2B Chem LLC	AE37277-250mg	(+)METHYL ALPHA-(2-THIENYLETHYLAMINO)(2-CHLOROPHENYL)ACETATE HCL	141109-18-4	95%	250mg	$126.00	2024-04-20
A2B Chem LLC	AE37277-1g	(+)METHYL ALPHA-(2-THIENYLETHYLAMINO)(2-CHLOROPHENYL)ACETATE HCL	141109-18-4	95%	1g	$336.00	2024-04-20

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride Related Literature

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Additional information on Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride (CAS No. 141109-18-4) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its CAS number, is a derivative of acetate and features a unique combination of aromatic and heterocyclic moieties, making it an intriguing subject for both academic research and industrial development.

The structure of Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride is characterized by a methyl ester group, a 2-chlorophenyl ring, and a thiophene-containing ethylamine moiety. The presence of these functional groups imparts specific chemical properties that are crucial for its potential biological activities. The hydrochloride salt form ensures better solubility and stability, which are essential for pharmaceutical formulations.

Recent studies have highlighted the potential of Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another notable application of Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride is in the treatment of neurodegenerative disorders. A study conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. The compound was shown to reduce oxidative stress and prevent neuronal cell death in animal models of Alzheimer's disease, indicating its potential as a novel therapeutic candidate for neurodegenerative conditions.

In addition to its biological activities, Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride has also been investigated for its use in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, a research team at the University of Tokyo successfully used this compound as a key intermediate in the synthesis of novel antiviral agents. The versatility of this compound in chemical synthesis underscores its importance in both academic and industrial settings.

The safety profile of Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride has also been extensively studied. Toxicological assessments have shown that it has low toxicity at therapeutic doses, making it suitable for further clinical development. However, as with any new compound, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride (CAS No. 141109-18-4) is a multifaceted compound with promising applications in pharmaceuticals and chemical synthesis. Its unique structure and biological activities make it an exciting area of research, with potential benefits for treating inflammatory diseases, neurodegenerative disorders, and other medical conditions. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic strategies.